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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

6-(Methyl(phenyl)amino)nicotinaldehyde is a substituted pyridine derivative with potential
applications in medicinal chemistry and materials science. This technical guide provides a
comprehensive review of the currently available literature on this compound. Despite its
commercial availability, detailed scientific studies on its synthesis, biological activity, and
mechanism of action are notably absent from publicly accessible literature. This document
summarizes the known chemical and physical properties and outlines potential synthetic and
research avenues based on related compounds.

Chemical and Physical Properties

6-(Methyl(phenyl)amino)nicotinaldehyde, also known as 6-(N-methylanilino)pyridine-3-
carbaldehyde, is a small molecule with the chemical formula C13H12N20.[1] Its structure
features a pyridine ring substituted with a methyl(phenyl)amino group at the 6-position and a
formyl (aldehyde) group at the 3-position.

Table 1: Physicochemical Properties of 6-(Methyl(phenyl)amino)nicotinaldehyde
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Property Value Source

Molecular Formula C13H12N20 PubChem[1]

Molecular Weight 212.25 g/mol PubChem[1]

CAS Number 1355226-56-0 PubChem[1]
6-

IUPAC Name (methyl(phenyl)amino)pyridine-  PubChem][1]

3-carbaldehyde

6-(N-methylanilino)pyridine-3-
Synonyms PubChem[1]
carbaldehyde

Synthesis and Characterization

A detailed, peer-reviewed synthesis protocol for 6-(Methyl(phenyl)amino)nicotinaldehyde
has not been identified in the scientific literature. However, general methods for the synthesis
of substituted nicotinaldehydes and 6-aminopyridine derivatives are well-documented and can
provide a basis for its preparation.

Potential Synthetic Routes

A plausible synthetic approach could involve a nucleophilic aromatic substitution reaction or a
palladium-catalyzed cross-coupling reaction.

Workflow: Potential Synthetic Strategies

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-_Methyl_phenyl_amino_nicotinaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Methyl_phenyl_amino_nicotinaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Methyl_phenyl_amino_nicotinaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Methyl_phenyl_amino_nicotinaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-_Methyl_phenyl_amino_nicotinaldehyde
https://www.benchchem.com/product/b566913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Palladium-Catalyzed Cross-Coupling

—P .
Pd catalyst > 6-(Phenylamino)nicotinaldehyde Met&ylf‘tﬁnH 6-(Methyl(phenyl)amino)nicotinaldehyde
ligand, base (e.g., Mel, NaH)
6-aminonicotinaldehyde

Nucleophilic Aromatic Substitution

N-methylaniline
 ——
) 6-(Methyl(phenyl)amino)nicotinaldehyde)

6-chloronicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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